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Compound of Interest

Compound Name:
(R)-1-Boc-3-

methanesulfonyloxypyrrolidine

Cat. No.: B171146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (R)-1-Boc-3-
methanesulfonyloxypyrrolidine, a key building block in pharmaceutical research and

development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and minimizing potential hazards. This document summarizes key safety data,

outlines detailed handling protocols, and provides emergency procedures.

Chemical and Physical Properties
(R)-1-Boc-3-methanesulfonyloxypyrrolidine is a solid organic compound.[1] Key

physicochemical data are summarized in the table below.
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Property Value Source

Molecular Formula C₁₀H₁₉NO₅S [1][2]

Molecular Weight 265.33 g/mol [1][2]

Appearance Solid [1]

Purity Typically ≥96% [2]

Storage Temperature 2-8°C [3]

Hazard Identification and Classification
While a specific hazard classification for (R)-1-Boc-3-methanesulfonyloxypyrrolidine is not

readily available, data from structurally similar compounds, such as (R)-Methyl 1-Boc-

pyrrolidine-3-carboxylate, suggest the following potential hazards:

Skin Irritation: May cause skin irritation.[4]

Eye Irritation: May cause serious eye irritation.[4]

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[4]

It is prudent to handle this compound as potentially harmful if swallowed, in contact with skin, or

if inhaled.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (R)-1-Boc-3-
methanesulfonyloxypyrrolidine to minimize exposure risk.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/products/IN-DA009AJ5/1-boc-3-methanesulfonyloxypyrrolidine/
https://www.alfa-chemistry.com/product/s-1-boc-3-methanesulfonyloxy-cas-132945-75-6-58844.html
https://cymitquimica.com/products/IN-DA009AJ5/1-boc-3-methanesulfonyloxypyrrolidine/
https://www.alfa-chemistry.com/product/s-1-boc-3-methanesulfonyloxy-cas-132945-75-6-58844.html
https://cymitquimica.com/products/IN-DA009AJ5/1-boc-3-methanesulfonyloxypyrrolidine/
https://www.alfa-chemistry.com/product/s-1-boc-3-methanesulfonyloxy-cas-132945-75-6-58844.html
https://www.chembk.com/en/chem/(S)-1-Boc-3-methanesulfonyloxypyrrolidine
https://www.benchchem.com/product/b171146?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H58-1-A3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H58-1-A3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H58-1-A3.pdf
https://www.benchchem.com/product/b171146?utm_src=pdf-body
https://www.benchchem.com/product/b171146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield in combination with

goggles.

Protects against potential

splashes or dust particles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).
Prevents direct skin contact.

Skin and Body Protection Laboratory coat.
Prevents contamination of

personal clothing and skin.

Respiratory Protection

Work in a well-ventilated area

or under a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator is

required.

Avoids inhalation of dust or

aerosols.

Safe Handling and Storage Protocols
A systematic approach to handling and storage is essential for maintaining the integrity of the

compound and ensuring laboratory safety.

Handling Protocol
A generalized workflow for safely handling (R)-1-Boc-3-methanesulfonyloxypyrrolidine is

depicted below.
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Preparation

Don PPE

Ensure all safety measures are in place

Weighing and Transfer

Handle in a fume hood

Reaction Setup

Use appropriate glassware

Decontamination and Cleanup

After completion of work

Waste Disposal

Segregate waste streams

Storage

Return reagent to storage

Click to download full resolution via product page

General Laboratory Chemical Handling Workflow

Experimental Protocol for Handling:

Preparation: Work in a well-ventilated area, preferably within a certified chemical fume hood.

Assemble all necessary equipment and reagents before commencing work.

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

Handling:
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Avoid generating dust.

Weigh and transfer the solid compound in a fume hood to minimize inhalation risks.

Keep the container tightly closed when not in use.[4]

Avoid contact with skin, eyes, and clothing.[4]

Post-Handling: After handling, wash hands thoroughly with soap and water.

Storage Protocol
Proper storage is critical to maintain the stability and purity of (R)-1-Boc-3-
methanesulfonyloxypyrrolidine.

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] The

recommended storage temperature is 2-8°C.[3]

Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents.[3]

[4] The compound may also be moisture-sensitive.[4]

Emergency Procedures
In the event of an exposure or spill, follow these first-aid and emergency measures

immediately.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[4]

Skin Contact
Wash off with soap and plenty of water. Seek

medical attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[4]

Spill and Leak Procedures
Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Containment: Wear appropriate PPE. For small spills, use an absorbent material to clean up

and place it in a suitable container for disposal. For large spills, prevent entry into waterways

and contact emergency services.

Disposal: Dispose of waste in accordance with federal, state, and local environmental control

regulations.

Stability and Reactivity
Stability: Stable under recommended storage conditions.

Conditions to Avoid: Avoid contact with strong oxidizing agents.[3][4]
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Hazardous Decomposition Products: Upon combustion, may produce hazardous

decomposition products including oxides of carbon and nitrogen.

Disposal Considerations
All waste materials, including contaminated PPE and empty containers, must be disposed of in

accordance with all applicable federal, state, and local regulations for hazardous waste. Do not

dispose of down the drain or with general household waste.

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for (R)-1-Boc-3-methanesulfonyloxypyrrolidine. It is imperative that all

personnel handling this compound are thoroughly trained in these procedures and have access

to the appropriate safety equipment. Always consult the most up-to-date Safety Data Sheet

(SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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